Cas no 886926-16-5 (N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide)

• Product Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide
• CAS No: 886926-16-5
• MF: C₂₂H₁₈ClN₃O₃S₂
• MW: 471.97962141037
• CID: 5483584
• Update Time: 2025-10-18

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(5-chloro-4-methyl-2-benzothiazolyl)-2-(methylsulfonyl)-N-(2-pyridinylmethyl)-
• N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C22H18ClN3O3S2/c1-14-17(23)10-11-18-20(14)25-22(30-18)26(13-15-7-5-6-12-24-15)21(27)16-8-3-4-9-19(16)31(2,28)29/h3-12H,13H2,1-2H3
• InChI Key： DDSCFOHNSOAANN-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(C)C(Cl)=CC=C2S1)CC1=NC=CC=C1)(=O)C1=CC=CC=C1S(C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide

Professional Introduction to N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide (CAS No. 886926-16-5)

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-ylmethyl)benzamide (CAS No. 886926-16-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzamide derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a benzothiazole moiety and a pyridine substituent, contribute to its distinctive chemical properties and biological interactions.

The benzothiazole ring system is a prominent pharmacophore in medicinal chemistry, often found in drugs targeting various diseases due to its ability to interact with biological targets such as enzymes and receptors. In particular, the 5-chloro-4-methyl-1,3-benzothiazol-2-yl group introduces specific electronic and steric properties that can modulate the compound's reactivity and binding affinity. This makes it a valuable scaffold for designing novel bioactive molecules.

The methanesulfonyl group at the 2-position of the benzamide moiety further enhances the compound's potential as a pharmacological agent. Methanesulfonyl groups are known to increase the lipophilicity and metabolic stability of molecules, which can be crucial for their absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, the presence of a N-(pyridin-2-yl)methyl substituent adds another layer of complexity to the molecule's interactions with biological targets. Pyridine derivatives are frequently incorporated into drug molecules due to their ability to form hydrogen bonds and coordinate with metal ions, which can be essential for achieving high binding affinity.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The compound N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-ylmethyl)benzamide has been extensively studied for its potential as an inhibitor of several key enzymes. For instance, preliminary studies have suggested that this compound may interact with enzymes involved in the Janus kinase (JAK) signaling pathway, which is implicated in various inflammatory diseases. The JAK pathway is a critical mediator of cytokine signaling, and inhibiting its activity has been shown to have therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-ylmethyl)benzamide to modulate these enzymatic pathways suggests its potential as a lead compound for the development of novel therapeutic agents. 5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2- ylmethyl)benzamide may also exhibit other biological activities. For example, studies have suggested that benzamide derivatives can act as modulators of neurotransmitter receptors, potentially making them useful in treating neurological disorders. The presence of both benzothiazole and pyridine moieties in this compound could also contribute to its ability to interact with a wide range of biological targets. methyl)(CAS No. 886926- 16- 5) is poised to play a significant role in addressing some of the most challenging diseases faced by humanity today. The ongoing exploration into its pharmacological properties promises exciting developments in both academic research and clinical practice.